![molecular formula C8H7NO5 B2532284 2-Hydroxy-4-methylpyridine-3,5-dicarboxylic acid CAS No. 341029-19-4](/img/structure/B2532284.png)
2-Hydroxy-4-methylpyridine-3,5-dicarboxylic acid
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Overview
Description
2-Hydroxy-4-methylpyridine-3,5-dicarboxylic acid is a chemical compound with the molecular formula C8H7NO5 and a molecular weight of 197.146 . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a hydroxy group at the 2-position, a methyl group at the 4-position, and carboxylic acid groups at the 3 and 5 positions .Scientific Research Applications
Photodynamic Therapy Enhancement
2-Hydroxy-4-methylpyridine-3,5-dicarboxylic acid, as a derivative of hydroxypyridinone, may have potential applications in enhancing photodynamic therapy (PDT). Research has shown that optimizing intralesional protoporphyrin IX content by using additives that interact with the heme biosynthetic pathway, such as hydroxypyridinones, can significantly improve the clinical outcomes of PDT. These compounds, by removing ferrous iron with iron-chelating substances, contribute to a better therapeutic effect (Gerritsen et al., 2008).
Role in Skin Treatments
Skin Treatment Applications
Hydroxy acids, a category closely related to this compound, are widely utilized in cosmetic and therapeutic formulations for their beneficial effects on the skin. These acids are employed to treat various skin conditions and improve skin properties. However, the prolonged use of these compounds, especially on sun-exposed skin, necessitates careful evaluation regarding safety and potential phototoxicity (Kornhauser et al., 2010).
Chelation Therapy
Chelation Therapy and Aluminum Scavenging
Hydroxypyridinones, which include this compound, are actively studied as efficient aluminum (and iron) chelators for potential medical uses. These compounds are designed to improve their physico-chemical and pharmacokinetic properties and have shown promising results in binding metal ions and acting as scavengers, especially for aluminum. This makes them potential candidates for medical applications involving metal ion imbalance or toxicity (Santos, 2002).
Biochemical Studies
Phenolic Acid Research
this compound's similarity to phenolic acids like p-coumaric acid makes it relevant in studying the bioavailability, bioaccessibility, and biological activities of phenolic compounds. Phenolic acids and their conjugates have shown various biological activities, including antioxidant, anti-cancer, and anti-inflammatory effects. Research in this area can provide insights into the health benefits and therapeutic potential of these compounds (Pei et al., 2016).
Safety and Hazards
The safety data sheet for a related compound, 3,5-Pyridinedicarboxylic acid, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is also harmful if swallowed, in contact with skin, or if inhaled . It’s important to handle 2-Hydroxy-4-methylpyridine-3,5-dicarboxylic acid with appropriate safety precautions.
properties
IUPAC Name |
4-methyl-2-oxo-1H-pyridine-3,5-dicarboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO5/c1-3-4(7(11)12)2-9-6(10)5(3)8(13)14/h2H,1H3,(H,9,10)(H,11,12)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNXBCAHEWAXPDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC=C1C(=O)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.